Cas no 3695-02-1 (N-benzyl-N,4-dimethylbenzenesulfonamide)

• Product Name: N-benzyl-N,4-dimethylbenzenesulfonamide
• CAS No: 3695-02-1
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 921805
• PubChem ID: 225586
• Update Time: 2025-04-19

N-benzyl-N,4-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N,4-dimethylbenzenesulfonamide
• ST51015486; N-Benzyl-N-methyl-p-toluenesulfonamide; N-BENZYL-N,4-DIMETHYL-BENZENESULFONAMIDE; p-Toluolsulfonyl-methylbenzylamin; N-benzyl-N-methyl-toluene-4-sulfonamide; N-Benzyl-N-methyl-toluol-4-sulfonamid; AC1L5E59; NSC15154; Oprea1_435731; AC1Q6V90; SureCN14470257; N-benzyl-N-methyl-p-toluenesulfonamide; p-Toluolsulfonsaeure-methylbenzylamid; N-benzyl-N-methyl-4-methylbenzenesulfonamide;
• IKQGFXVFQYJVIG-UHFFFAOYSA-N
• N-benzyl-N-methyl-p-toluene-sulphonamide
• N-BENZYL-N,4-DIMETHYL-BENZENESULFONAMIDE
• Oprea1_435731
• DS-002411
• SCHEMBL14470257
• NSC-15154
• 3695-02-1
• AKOS002969942
• NSC15154
• DTXSID10280038
• N-Benzyl-N-methyl-p-toluenesulfonamide
• AE-641/00771055
• N-Benzyl-N,4-dimethylbenzenesulfonamide #

• Inchi： 1S/C15H17NO2S/c1-13-8-10-15(11-9-13)19(17,18)16(2)12-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
• InChI Key： IKQGFXVFQYJVIG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 275.09811
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds